Cas no 144078-60-4 (4-chloro-6-ethyl-5-methylpyrimidine)

4-Chloro-6-ethyl-5-methylpyrimidine is a halogenated pyrimidine derivative with a molecular formula C₇H₉ClN₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its chloro-substitution at the 4-position enhances reactivity, facilitating nucleophilic displacement reactions, while the ethyl and methyl groups at the 6- and 5-positions contribute to steric and electronic modulation. The compound’s well-defined structure and stability under standard conditions make it suitable for controlled functionalization. It is commonly employed in the synthesis of heterocyclic compounds, offering a balance of reactivity and selectivity for applications in medicinal chemistry and material science.

4-chloro-6-ethyl-5-methylpyrimidine structure

144078-60-4 structure

Product Name:4-chloro-6-ethyl-5-methylpyrimidine

CAS No:144078-60-4

MF:C₇H₉ClN₂

MW:156.612760305405

MDL:MFCD16872488

CID:2143868

Update Time:2025-05-21

4-chloro-6-ethyl-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-ethyl-5-methylpyrimidine
- MDL： MFCD16872488
- Inchi： 1S/C7H9ClN2/c1-3-6-5(2)7(8)10-4-9-6/h4H,3H2,1-2H3
- InChI Key： PJHJVRWXUUBDOV-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C(CC)=NC=N1

4-chloro-6-ethyl-5-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C253166-100mg	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4		100mg	$ 135.00	2022-04-01
TRC	C253166-500mg	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4		500mg	$ 500.00	2022-04-01
TRC	C253166-1g	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4		1g	$ 775.00	2022-04-01
Matrix Scientific	175809-1g	4-Chloro-6-ethyl-5-methylpyrimidine	144078-60-4		1g	$540.00	2023-09-06
Matrix Scientific	175809-5g	4-Chloro-6-ethyl-5-methylpyrimidine	144078-60-4		5g	$1260.00	2023-09-06
Matrix Scientific	175809-10g	4-Chloro-6-ethyl-5-methylpyrimidine	144078-60-4		10g	$1764.00	2023-09-06
Life Chemicals	F1911-2985-0.25g	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4	95%+	0.25g	$486.0	2023-09-06
Life Chemicals	F1911-2985-0.5g	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4	95%+	0.5g	$512.0	2023-09-06
Life Chemicals	F1911-2985-1g	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4	95%+	1g	$539.0	2023-09-06
Life Chemicals	F1911-2985-2.5g	4-chloro-6-ethyl-5-methylpyrimidine	144078-60-4	95%+	2.5g	$1078.0	2023-09-06

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Additional information on 4-chloro-6-ethyl-5-methylpyrimidine

4-Chloro-6-Ethyl-5-Methylpyrimidine (CAS No. 144078-60-4)

4-Chloro-6-Ethyl-5-Methylpyrimidine, also known by its CAS registry number CAS No. 144078-60-4, is a heterocyclic organic compound belonging to the pyrimidine family. Pyrimidines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The compound's structure is characterized by a chlorine atom at position 4, an ethyl group at position 6, and a methyl group at position 5. This specific substitution pattern gives the molecule unique chemical properties, making it a valuable compound in various fields of research and application.

The synthesis of 4-Chloro-6-Ethyl-5-Methylpyrimidine typically involves multi-step organic reactions, often starting from a pyrimidine derivative. The introduction of substituents like chlorine and ethyl groups is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the directing effects of the existing groups on the ring. The methyl group at position 5 plays a significant role in stabilizing the molecule and influencing its reactivity.

Recent studies have highlighted the potential of 4-Chloro-6-Ethyl-5-Methylpyrimidine in drug discovery and development. Researchers have explored its role as a building block for designing bioactive molecules with potential applications in treating various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific biological targets, such as protein kinases or enzymes, has made it an interesting candidate for further investigation.

In addition to its role in pharmaceutical research, 4-Chloro-6-Ethyl-5-Methylpyrimidine has also been studied for its electronic properties. The substitution pattern on the pyrimidine ring influences its conjugation and electron distribution, making it a potential candidate for use in organic electronics or optoelectronic devices. Recent advancements in materials science have led to the exploration of this compound as a component in light-emitting diodes (LEDs) and solar cells.

The chemical stability of 4-Chloro-6-Ethyl-5-Methylpyrimidine under various conditions has been thoroughly investigated. Studies have shown that the compound exhibits good thermal stability, making it suitable for high-temperature applications. However, its reactivity towards certain reagents highlights the need for careful handling during synthesis and storage.

The environmental impact of 4-Chloro-6-Ethyl-5-Methylpyrimidine has also been a topic of recent research. Assessments of its biodegradability and toxicity have been conducted to ensure its safe use in industrial and research settings. These studies are crucial for complying with regulatory standards and minimizing potential risks to ecosystems.

In conclusion, 4-Chloro-6-Ethyl-5-Methylpyrimidine (CAS No. 144078-60) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in research, positions it as a valuable tool in drug discovery, materials science, and environmental studies. Continued exploration into its properties will undoubtedly uncover new opportunities for its utilization in both academic and industrial contexts.